(2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-chloro-2-methoxy-5-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H22ClNO4/c1-5-26-17-8-6-14(11-19(17)25-4)7-9-20(23)22-16-10-13(2)15(21)12-18(16)24-3/h6-12H,5H2,1-4H3,(H,22,23)/b9-7+
• InChI Key: KGYVHVSONKXCEN-VQHVLOKHSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=CC(=O)NC2=C(C=C(C(=C2)C)Cl)OC)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/C(=O)NC2=C(C=C(C(=C2)C)Cl)OC)OC
• Molecular Formula: C20H22ClNO4
• Molecular Weight: 375.8 g/mol

Description

(2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C20H22ClNO4 and its molecular weight is 375.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis Techniques and Reactivity :

  • A study detailed the synthesis and reactivity of laquinimod, a quinoline-3-carboxamide, which involves a high-yielding aminolysis reaction, highlighting the intricacies of synthesizing complex organic compounds and their potential reactivity mechanisms (Jansson et al., 2006). This parallels the interest in synthesizing and understanding the reactivity of complex enamides like the one .

• Enamine Chemistry :

  • Research on the preparation and alkylation of cyclic and non-cyclic enamino-thiones provides insights into the manipulation of enamines, relevant to exploring chemical reactions and applications of the compound of interest (Rasmussen et al., 1981).

Potential Applications in Material Science and Pharmacology

• Photophysical Evaluation and Computational Study :

  • A study on 2-methoxy- and 2-morpholino pyridine compounds as emissive fluorophores offers a glimpse into the potential use of similarly structured compounds in designing fluorescent materials for various applications (Hagimori et al., 2019).

• Molecular Imprinting Polymers :

  • Derivatives of enamides have been explored as versatile reagents for the synthesis of molecularly imprinted polymers, suggesting a pathway for using complex enamides in targeted molecule capture and sensor applications (Sobiech et al., 2022).